N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-3-cyanobenzamide

• IUPAC Name: 3-cyano-N-[2-(2-pyrazol-1-ylethoxy)ethyl]benzamide
• InChI: InChI=1S/C15H16N4O2/c16-12-13-3-1-4-14(11-13)15(20)17-6-9-21-10-8-19-7-2-5-18-19/h1-5,7,11H,6,8-10H2,(H,17,20)
• InChI Key: NWRJQUKGRFDRTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NCCOCCN2C=CC=N2)C#N
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol
• CAS No.: 2034396-65-9

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, NNN pincer palladium (II) complexes with N-(2-(1H-pyrazol-1-yl)phenyl)-picolinamide ligands have been prepared from commercially available 2-pyridinecarboxylic acid. The reaction of these ligands with PdCl2 in toluene in the presence of triethylamine gave the NNN pincer Pd (II) complexes.

Scientific Research Applications

Regioselective Synthesis and Structural Analysis

Research demonstrates the regioselective synthesis of pyrazole derivatives, including compounds structurally related to N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-3-cyanobenzamide. These synthesis methods often involve reactions of amidrazones with activated nitriles, leading to a variety of pyrazole derivatives. The studies emphasize the importance of NMR spectroscopy and X-ray structural analysis in confirming the structures of the synthesized compounds, highlighting the significance of these techniques in understanding the molecular architecture and potential applications of these chemicals in various fields (Aly et al., 2017).

Antioxidant Activities

Although the specific compound was not directly linked to antioxidant studies, research on related pyrazole derivatives and phenolic compounds emphasizes the potential of these chemicals in exhibiting significant antioxidant activities. These studies involve the isolation and identification of compounds with DPPH scavenging capacities, suggesting the potential for these compounds to contribute to antioxidant applications, possibly implicating the broader chemical family including this compound in similar activities (Zhang et al., 2009).

Antimicrobial and Antitumor Evaluation

Significant research has been conducted on the antimicrobial and antitumor activities of pyrazole derivatives. These studies provide insights into the synthesis of various heterocyclic compounds derived from precursors similar to the compound , demonstrating their potential in inhibiting microbial growth and exhibiting cytotoxic effects against cancer cell lines. The research highlights the diversity of biological activities associated with pyrazole derivatives, suggesting possible research applications of this compound in developing new antimicrobial and anticancer agents (Shams et al., 2010).